(2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-(2-methoxyphenyl)ethanamine
• InChI: InChI=1S/C16H18BrNO/c1-19-16-9-5-3-6-13(16)10-11-18-12-14-7-2-4-8-15(14)17/h2-9,18H,10-12H2,1H3
• InChI Key: NUFFBVFDBBKORU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNCC2=CC=CC=C2Br
• Molecular Formula: C16H18BrNO
• Molecular Weight: 320.22 g/mol

Description

(2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine, also known as BMEA, is a chemical compound that has been widely studied for its potential use in scientific research. BMEA is a derivative of the phenethylamine family and has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been found to have affinity for various receptors such as dopamine D2, serotonin 5-HT2A, and adrenergic alpha-2 receptors.
Biochemical and Physiological Effects:
(2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has also been found to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine in lab experiments is its high potency and selectivity. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been found to have a high affinity for various receptors and can be used in low concentrations. This makes it an ideal candidate for studying the effects of specific neurotransmitters or receptors. However, one of the limitations of using (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine is its potential toxicity. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine and its derivatives have been found to have cytotoxic effects on certain cell lines.

Future Directions

There are several future directions for research on (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine. One of the areas of research is the development of new drugs based on (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine and its derivatives. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been found to have activity against various diseases, and further research is needed to explore its potential therapeutic applications. Another area of research is the investigation of the precise mechanism of action of (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine. Understanding the mechanism of action can help in the development of more selective and potent drugs. Finally, more research is needed to explore the potential side effects and toxicity of (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine and its derivatives.
Conclusion:
In conclusion, (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine is a chemical compound that has been widely studied for its potential use in scientific research. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has various scientific research applications, including its potential use in the development of new drugs. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been found to have various biochemical and physiological effects, and its mechanism of action is not fully understood. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has advantages and limitations for lab experiments, and there are several future directions for research on (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine.

Scientific Research Applications

(2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been found to have various scientific research applications. One of the most significant applications is its potential use in the development of new drugs. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine and its derivatives have been found to have activity against various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. (2-bromobenzyl)[2-(2-methoxyphenyl)ethyl]amine has also been used in the development of new antidepressants and antipsychotics.